molecular formula C19H17NO3S B8578733 5-{[4-(3-Phenylpropanoyl)phenyl]methyl}-1,3-thiazolidine-2,4-dione CAS No. 125734-22-7

5-{[4-(3-Phenylpropanoyl)phenyl]methyl}-1,3-thiazolidine-2,4-dione

Cat. No. B8578733
CAS RN: 125734-22-7
M. Wt: 339.4 g/mol
InChI Key: KMRWVKUAYIEHSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-{[4-(3-Phenylpropanoyl)phenyl]methyl}-1,3-thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C19H17NO3S and its molecular weight is 339.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-{[4-(3-Phenylpropanoyl)phenyl]methyl}-1,3-thiazolidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-{[4-(3-Phenylpropanoyl)phenyl]methyl}-1,3-thiazolidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

125734-22-7

Molecular Formula

C19H17NO3S

Molecular Weight

339.4 g/mol

IUPAC Name

5-[[4-(3-phenylpropanoyl)phenyl]methyl]-1,3-thiazolidine-2,4-dione

InChI

InChI=1S/C19H17NO3S/c21-16(11-8-13-4-2-1-3-5-13)15-9-6-14(7-10-15)12-17-18(22)20-19(23)24-17/h1-7,9-10,17H,8,11-12H2,(H,20,22,23)

InChI Key

KMRWVKUAYIEHSE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCC(=O)C2=CC=C(C=C2)CC3C(=O)NC(=O)S3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an ice-cooled solution of the title product of Example 39 (2.0 g, 5.9 mmol) in trifluoroacetic acid (20 ml) was added triethylsilane (0.95 ml, 5.9 mmol). The mixture was stirred for 25 minutes at 0° C., then diluted with water (50 ml) and extracted with ether (2×40 ml). The combined extracts were washed with water (2×40 ml) and 5% sodium bicarbonate (2×40 ml), dried over sodium sulfate and concentrated in vacuo. The residue was triturated with hexane to give present title product as a pale yellow solid (1.65 g, 82%); m.p. 119°-121° C.
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.95 mL
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Yield
82%

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